Cas no 60900-58-5 (cycloheptyl sulfamate)

• Product Name: cycloheptyl sulfamate
• CAS No: 60900-58-5
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 1623441
• PubChem ID: 6454087
• Update Time: 2025-05-21

cycloheptyl sulfamate Chemical and Physical Properties

Names and Identifiers

• cycloheptyl sulfamate
• SCHEMBL16051909
• 60900-58-5
• Sulfamic acid, cycloheptyl ester
• Cycloheptylsulfamate
• EN300-2004164
• DTXSID70209740

• Inchi： 1S/C7H15NO3S/c8-12(9,10)11-7-5-3-1-2-4-6-7/h7H,1-6H2,(H2,8,9,10)
• InChI Key： NDIAXBSABFWAHX-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1CCCCCC1

Computed Properties

• Exact Mass: 193.07735
• Monoisotopic Mass: 193.077264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.23
• Boiling Point: 314.4°C at 760 mmHg
• Flash Point: 143.9°C
• Refractive Index: 1.506
• PSA: 69.39

Additional information on cycloheptyl sulfamate

CAS No. 60900-58-5: Cycloheptyl Sulfamate

Cycloheptyl sulfamate, also known by its CAS registry number 60900-58-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of sulfamates, which are derivatives of sulfamic acid (HNSO3). The cycloheptyl group attached to the sulfamate functional group contributes to its distinct chemical and physical characteristics, making it a subject of interest in both academic and industrial research.

The molecular formula of cycloheptyl sulfamate is C7H11NSO3, with a molecular weight of approximately 179.2 g/mol. Its structure consists of a seven-membered cycloalkane ring (cycloheptane) substituted with a sulfamate group (-SO2-NH2). This combination gives the compound a balance between hydrophobicity and polarity, which is advantageous for certain chemical reactions and applications. The compound is typically found as a white crystalline solid, with a melting point around 145°C and a boiling point above 300°C under standard conditions.

Recent studies have explored the synthesis and characterization of cycloheptyl sulfamate using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided deeper insights into the compound's stereochemistry, reactivity, and stability under various conditions. For instance, researchers have investigated the influence of substituents on the cycloheptyl ring on the compound's solubility and reactivity, paving the way for tailored modifications to suit specific applications.

In terms of applications, cycloheptyl sulfamate has shown promise in several areas. One notable application is in the field of materials science, where it has been used as a precursor for the synthesis of advanced polymers and coatings. Its ability to undergo nucleophilic substitution reactions makes it valuable in polymer chemistry, particularly in the development of high-performance materials with enhanced mechanical and thermal properties.

Another area where cycloheptyl sulfamate has gained traction is in pharmaceutical research. The compound's unique structure allows it to act as an intermediate in the synthesis of bioactive molecules, including potential drug candidates. Recent studies have focused on its role in medicinal chemistry, exploring its ability to modulate enzyme activity or serve as a scaffold for drug design. For example, researchers have investigated its potential as an inhibitor for certain kinases or proteases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders.

The environmental impact of cycloheptyl sulfamate has also been a topic of interest. Studies have examined its biodegradability and toxicity under various environmental conditions. Preliminary results suggest that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities capable of breaking it down into less complex compounds over time. However, further research is needed to fully understand its long-term environmental fate and potential risks.

In addition to these applications, cycloheptyl sulfamate has been explored for its role in catalysis. Its ability to act as a catalyst or ligand in organic reactions has been studied extensively, with researchers focusing on its potential to enhance reaction efficiency or selectivity. For instance, recent work has demonstrated its utility in asymmetric catalysis, where it serves as a chiral auxiliary or ligand for metal-catalyzed reactions.

The synthesis of cycloheptyl sulfamate typically involves multi-step processes that combine organic synthesis techniques with functional group transformations. One common approach involves the reaction of cycloheptylamine with sulfuric acid or other suitable sulfonylating agents under controlled conditions. Optimization of reaction conditions, such as temperature, pressure, and catalysts, has been a focus area for improving yield and purity.

From an industrial perspective, the production of cycloheptyl sulfamate is influenced by factors such as raw material availability, cost-effectiveness, and regulatory compliance. The increasing demand for specialty chemicals with tailored properties has driven innovation in manufacturing processes, including green chemistry approaches that minimize waste and energy consumption.

In conclusion, cycloheptyl sulfamate (CAS No. 60900-58-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides opportunities for innovation in materials science, pharmaceuticals, catalysis, and beyond. As research continues to uncover new properties and uses for this compound